(2S)-2-amino-2-cyclohexyl-1-(pyrrolidin-1-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(2S)-2-amino-2-cyclohexyl-1-(pyrrolidin-1-yl)ethan-1-one” is a complex organic molecule. It contains an amino group (-NH2), a cyclohexyl group (a six-membered carbon ring), and a pyrrolidinyl group (a five-membered ring containing four carbon atoms and one nitrogen atom). The “(2S)” prefix indicates that this compound has a specific configuration at the second carbon atom in the molecule .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a three-dimensional shape determined by the specific configuration at the second carbon atom (as indicated by the “(2S)” prefix). The presence of the cyclohexyl and pyrrolidinyl rings would also contribute to the overall shape of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its specific structure. For example, the presence of the amino group could make it a base in certain conditions, and the rings could affect its solubility and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-cyclohexyl-1-(pyrrolidin-1-yl)ethan-1-one involves the conversion of cyclohexanone to cyclohexylamine, which is then reacted with pyrrolidine to form the desired product.", "Starting Materials": [ "Cyclohexanone", "Ammonium chloride", "Sodium hydroxide", "Pyrrolidine", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Anhydrous magnesium sulfate" ], "Reaction": [ "Cyclohexanone is first converted to cyclohexylamine through a reductive amination reaction using ammonium chloride and sodium hydroxide.", "The resulting cyclohexylamine is then reacted with pyrrolidine in the presence of hydrochloric acid to form the desired product, (2S)-2-amino-2-cyclohexyl-1-(pyrrolidin-1-yl)ethan-1-one.", "The product is then extracted using ethyl acetate and purified using sodium chloride and sodium bicarbonate.", "The purified product is dried using anhydrous magnesium sulfate to obtain the final compound." ] } | |
CAS RN |
171092-49-2 |
Molecular Formula |
C12H22N2O |
Molecular Weight |
210.32 g/mol |
IUPAC Name |
(2S)-2-amino-2-cyclohexyl-1-pyrrolidin-1-ylethanone |
InChI |
InChI=1S/C12H22N2O/c13-11(10-6-2-1-3-7-10)12(15)14-8-4-5-9-14/h10-11H,1-9,13H2/t11-/m0/s1 |
InChI Key |
RWNSISJNBAQNTF-NSHDSACASA-N |
Isomeric SMILES |
C1CCC(CC1)[C@@H](C(=O)N2CCCC2)N |
Canonical SMILES |
C1CCC(CC1)C(C(=O)N2CCCC2)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.